Cas no 84211-45-0 (cis-piperidine-2,4-dicarboxylic acid)

cis-piperidine-2,4-dicarboxylic acid structure
84211-45-0 structure
Product name:cis-piperidine-2,4-dicarboxylic acid
CAS No:84211-45-0
MF:C7H11NO4
MW:173.167
CID:4210864
PubChem ID:13353755

cis-piperidine-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Piperidinedicarboxylic acid, (2R,4S)-rel-
    • 2,4-cis-Piperidine-2,4-dicarboxylic acid
    • rel-(2R,4S)-piperidine-2,4-dicarboxylic acid
    • cis-piperidine-2,4-dicarboxylic acid
    • (2S,4R)-PIPERIDINE-2,4-DICARBOXYLIC ACID
    • SCHEMBL4841451
    • CIS-PIPERIDINE-2,4-DICARBOXYLIC ACID
    • AKOS015897923
    • 84211-45-0
    • MDL: MFCD00057330
    • Inchi: InChI=1S/C7H11NO4/c9-6(10)4-1-2-8-5(3-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5+/m0/s1
    • InChI Key: WXUOEIRUBILDKO-CRCLSJGQSA-N
    • SMILES: C1CN[C@H](C[C@H]1C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 173.06880783g/mol
  • Monoisotopic Mass: 173.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6Ų
  • XLogP3: -2.8

cis-piperidine-2,4-dicarboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0138-100MG
cis-piperidine-2,4-dicarboxylic acid
84211-45-0 95%
100MG
¥ 1,320.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0138-500MG
cis-piperidine-2,4-dicarboxylic acid
84211-45-0 95%
500MG
¥ 3,524.00 2023-04-13
TRC
P482705-100mg
2,4-cis-Piperidine-2,4-dicarboxylic acid
84211-45-0
100mg
$ 365.00 2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0138-10G
cis-piperidine-2,4-dicarboxylic acid
84211-45-0 95%
10g
¥ 26,400.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0138-100mg
cis-piperidine-2,4-dicarboxylic acid
84211-45-0 95%
100mg
¥1440.0 2024-04-17
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
ABP1904-250mg
cis-Piperidine-2,4-dicarboxylic acid
84211-45-0 97%
250mg
¥0.0 2024-04-16
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
ABP1904-25g
cis-Piperidine-2,4-dicarboxylic acid
84211-45-0 97%
25g
¥0.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0138-100.0mg
cis-piperidine-2,4-dicarboxylic acid
84211-45-0 95%
100.0mg
¥1296.0000 2024-07-20
Crysdot LLC
CD11048292-1g
(2R,4S)-rel-Piperidine-2,4-dicarboxylic acid
84211-45-0 95+%
1g
$1167 2024-07-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0138-500.0mg
cis-piperidine-2,4-dicarboxylic acid
84211-45-0 95%
500.0mg
¥3461.0000 2024-07-20

cis-piperidine-2,4-dicarboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:84211-45-0)cis-piperidine-2,4-dicarboxylic acid
Purity:99%
Quantity:1g
Price ($):624.0